Cas no 1805503-25-6 (4-Aminomethyl-2-cyano-3-(trifluoromethylthio)benzoic acid)

• Product Name: 4-Aminomethyl-2-cyano-3-(trifluoromethylthio)benzoic acid
• CAS No: 1805503-25-6
• MF: C₁₀H₇F₃N₂O₂S
• MW: 276.234991312027
• CID: 4946597
• Update Time: 2025-06-26

4-Aminomethyl-2-cyano-3-(trifluoromethylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-2-cyano-3-(trifluoromethylthio)benzoic acid

• Inchi： 1S/C10H7F3N2O2S/c11-10(12,13)18-8-5(3-14)1-2-6(9(16)17)7(8)4-15/h1-2H,3,14H2,(H,16,17)
• InChI Key： UGQPBUGFFMOYTJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=C(C(=O)O)C=CC=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: -0.5
• Topological Polar Surface Area: 112

Additional information on 4-Aminomethyl-2-cyano-3-(trifluoromethylthio)benzoic acid

Comprehensive Overview of 4-Aminomethyl-2-cyano-3-(trifluoromethylthio)benzoic acid (CAS No. 1805503-25-6)

4-Aminomethyl-2-cyano-3-(trifluoromethylthio)benzoic acid (CAS No. 1805503-25-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoic acid backbone with functional groups such as aminomethyl, cyano, and trifluoromethylthio, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds and sulfur-containing derivatives in modern therapeutics.

The compound's CAS number 1805503-25-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its molecular structure is characterized by the presence of a cyano group at the 2-position and a trifluoromethylthio moiety at the 3-position, which are known to enhance metabolic stability and binding affinity in target interactions. These attributes align with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic properties.

In recent years, the scientific community has explored the role of 4-Aminomethyl-2-cyano-3-(trifluoromethylthio)benzoic acid in developing small-molecule inhibitors for enzymes involved in inflammatory pathways. This aligns with the growing focus on precision medicine and targeted therapies, as evidenced by frequent searches for terms like "fluorinated drug candidates" and "sulfur-based bioactive molecules." The compound's synthetic versatility also makes it a candidate for crop protection agents, addressing the agrochemical industry's need for environmentally sustainable solutions.

From a technical perspective, the trifluoromethylthio group in CAS 1805503-25-6 is notable for its electron-withdrawing properties, which can influence the compound's reactivity in cross-coupling reactions. This feature is particularly relevant to researchers investigating catalysis and materials science, as highlighted by the surge in queries related to "advanced synthetic methodologies." Additionally, the aminomethyl substituent offers opportunities for further derivatization, enabling the creation of libraries for high-throughput screening.

The compound's relevance extends to academic research, where it is frequently cited in studies exploring structure-activity relationships (SAR). Its benzoic acid core is a common scaffold in biologically active molecules, and the integration of fluorine and sulfur atoms aligns with the broader shift toward heteroatom-rich pharmacophores. These characteristics make it a subject of interest in peer-reviewed journals and patent applications, further solidifying its role in innovation.

In summary, 4-Aminomethyl-2-cyano-3-(trifluoromethylthio)benzoic acid (CAS No. 1805503-25-6) represents a compelling case study in the intersection of chemical synthesis and applied research. Its multifaceted applications—from drug development to agrochemical design—reflect the compound's adaptability to evolving scientific challenges. As industries continue to prioritize sustainable chemistry and molecular diversity, this compound is poised to remain a focal point in interdisciplinary studies.